Cas no 16889-14-8 (N-(2-(Diethylamino)ethyl)stearamide)

• Product Name: N-(2-(Diethylamino)ethyl)stearamide
• CAS No: 16889-14-8
• MF: C₂₄H₅₀N₂O
• MW: 382.666607379913
• CID: 165209
• Update Time: 2026-05-14

N-(2-(Diethylamino)ethyl)stearamide Chemical and Physical Properties

Names and Identifiers

• H-Leu-Leu-Ome·HCl
• H-Leu-Leu-OMe•HCl
• N-[2-(DIETHYLAMINO)ETHYL]STEARAMIDE
• Octadecanamide,N-[2-(diethylamino)ethyl]-
• STEARAMIDO ETHYL DIETHYLAMINE
• DIETHYLAMINOETHYLSTEARAMIDE
• N-(2-Diaethylamino-aethyl)-stearamid
• N-(2-diethylamino-ethyl)-stearamide
• n-[2-(diethylamino)ethyl]-octadecanamid
• N-[2-(diethylamino)ethyl]-Octadecanamide
• Octadecanamide,N-2-(diethylamino)ethyl
• Stearinsaeure-<2-diaethylamino-aethylamid>
• COB-ST
• Stearic acid 2-(N,N-diethylamino)ethylamide
• Stearic acid diethylaminoethylamide
• Octadecanamide, N-2-(diethylamino)ethyl-
• N-(2-(DIETHYLAMINO)ETHYL)STEARAMIDE
• Stearamidoethyl diethylamine
• N-(2-(Diethylamino)ethyl)stearamide

• Inchi： 1S/C24H50N2O/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26(5-2)6-3/h4-23H2,1-3H3,(H,25,27)
• InChI Key： KKBOOQDFOWZSDC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 382.39200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 8.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.873±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61-62 ºC
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• PSA: 32.34000
• LogP: 7.09680
• Solubility: Not determined

Additional information on N-(2-(Diethylamino)ethyl)stearamide

Professional Introduction to N-(2-(Diethylamino)ethyl)stearamide (CAS No. 16889-14-8)

N-(2-(Diethylamino)ethyl)stearamide, a compound with the chemical formula C₁₈H₃₇NO₂, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 16889-14-8, has garnered attention due to its unique structural properties and potential applications in drug development. The amide functional group and the diethylamino side chain contribute to its versatility, making it a valuable candidate for various biochemical interactions.

The synthesis of N-(2-(Diethylamino)ethyl)stearamide involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The process typically begins with the reaction of stearamide with diethylamine, leading to the formation of the desired amine-substituted stearamide derivative. This synthetic route underscores the importance of controlling reaction conditions to ensure high yield and purity, which are critical for pharmaceutical applications.

In recent years, N-(2-(Diethylamino)ethyl)stearamide has been explored for its potential role in drug delivery systems. Its amphiphilic nature, characterized by a hydrophobic stearamide backbone and a hydrophilic diethylamino group, makes it an excellent candidate for forming micelles and nanoparticles. These structures are widely used in targeted drug delivery to enhance bioavailability and reduce side effects. Current research is focusing on optimizing the size and stability of these delivery systems to improve their efficacy in clinical settings.

Moreover, the compound has shown promise in the development of bioactive materials. Its ability to interact with biological molecules has led to investigations into its use as a scaffold for enzyme immobilization and as a component in tissue engineering scaffolds. The stearamide group provides a stable framework, while the diethylamino group allows for functionalization, enabling the integration of additional bioactive molecules. This dual functionality makes N-(2-(Diethylamino)ethyl)stearamide a versatile tool in biomaterial science.

Recent studies have also delved into the pharmacological properties of N-(2-(Diethylamino)ethyl)stearamide. Researchers have observed that this compound exhibits mild analgesic effects, which could be attributed to its interaction with certain neural receptors. While further studies are needed to fully understand its mechanism of action, these preliminary findings suggest potential applications in managing chronic pain conditions. The diethylamino group's ability to modulate receptor activity is particularly intriguing and warrants further exploration.

The compound's stability under various conditions is another area of interest. Experiments have been conducted to evaluate its behavior under different pH levels, temperatures, and solvent environments. These studies aim to determine the optimal conditions for its use in pharmaceutical formulations and biological assays. The findings have implications for drug formulation, ensuring that N-(2-(Diethylamino)ethyl)stearamide remains stable and effective throughout its intended use.

In conclusion, N-(2-(Diethylamino)ethyl)stearamide (CAS No. 16889-14-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features and functional groups make it suitable for various applications, including drug delivery systems, bioactive materials, and potential pharmacological uses. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in advancing medical science.